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Compound of Interest

Compound Name: 2-Iodobiphenyl

Cat. No.: B1664525 Get Quote

For immediate release

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-iodobiphenyl, a halogenated organic compound. Adherence to these

procedures is critical to ensure personal safety and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for 2-
iodobiphenyl. Always handle this chemical within a certified chemical fume hood while

wearing appropriate personal protective equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

In case of exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek prompt medical attention.
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Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and

water.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.

Quantitative Data Summary
The following table summarizes key physical, chemical, and hazard information for 2-
iodobiphenyl. This data is essential for making informed decisions regarding its safe handling

and disposal.
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Property Value

Chemical Name 2-Iodobiphenyl

CAS Number 2113-51-1

Molecular Formula C₁₂H₉I

Molecular Weight 280.10 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 70-75°C

Boiling Point 300-305°C (decomposes)

Solubility
Insoluble in water; Soluble in organic solvents

(e.g., DCM, THF, ethanol)

GHS Hazard Statements

H315: Causes skin irritation.[1] H319: Causes

serious eye irritation.[1] H335: May cause

respiratory irritation.[1]

GHS Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P280: Wear

protective gloves/eye protection/face protection.

[1] P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] P501: Dispose of

contents/container to an approved waste

disposal plant.[1]

Toxicological Data (LD₅₀, LC₅₀)

No data available. The toxicological properties

have not been thoroughly investigated. Treat as

a potentially toxic substance.

Experimental Protocol: Step-by-Step Disposal
Procedure
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The proper disposal of 2-iodobiphenyl follows the standard operating procedure for

halogenated solid organic waste. The cardinal rule is the strict segregation of halogenated from

non-halogenated waste streams to ensure proper disposal, which is typically high-temperature

incineration, and to manage disposal costs effectively.

1. Waste Collection and Containerization:

Designated Waste Container: Obtain a designated hazardous waste container from your

institution's Environmental Health and Safety (EHS) department. This container must be

chemically compatible with 2-iodobiphenyl and clearly labeled for "Halogenated Solid

Waste."

Solid Waste Collection: Place all waste containing 2-iodobiphenyl, including unused

product, contaminated lab supplies (e.g., weighing boats, gloves, filter paper), and reaction

byproducts, directly into this container.

Avoid Mixing: Do not mix 2-iodobiphenyl waste with non-halogenated organic waste,

aqueous waste, acidic or basic waste, or heavy metal waste.

2. Labeling:

Immediate Labeling: Affix a hazardous waste tag to the container before adding the first item

of waste.

Complete Information: Fill out the hazardous waste tag completely and accurately. This

includes:

The words "Hazardous Waste"

The full chemical name: "2-Iodobiphenyl"

The approximate quantity of the waste

The date the waste was first added

The name and contact information of the generating researcher or lab

3. Storage:
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Secure Storage Area: Store the sealed hazardous waste container in a designated and

secure satellite accumulation area (SAA).

Secondary Containment: The container should be placed within a secondary containment bin

to prevent the spread of material in case of a leak.

Safe Environment: The storage area must be cool, dry, and well-ventilated, away from

sources of ignition, heat, and direct sunlight. Ensure the container is stored away from

incompatible materials.

4. Disposal Request:

Contact EHS: Once the container is full or ready for disposal, contact your institution's EHS

office to schedule a waste pickup.

Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup requests

and internal transportation.

5. Spill Response:

Evacuate and Notify: In the event of a spill, evacuate the immediate area and notify your

supervisor and the EHS office.

Containment: If it is safe to do so, contain the spill using an inert absorbent material such as

vermiculite or sand.

Cleanup: Carefully collect the absorbent material and any contaminated debris and place it

into a sealed, leak-proof container. Label this container as "Hazardous Waste - Spill Debris

containing 2-Iodobiphenyl."

Decontamination: Decontaminate the spill area with an appropriate solvent, collecting the

rinsate as hazardous waste, followed by a thorough cleaning with soap and water.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
iodobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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